Cas no 183538-51-4 (Benzoic acid, 4-hydroxy-, (1R)-1-methylhexyl ester)

• Product Name: Benzoic acid, 4-hydroxy-, (1R)-1-methylhexyl ester
• CAS No: 183538-51-4
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 1377981
• Update Time: 2024-08-14

Benzoic acid, 4-hydroxy-, (1R)-1-methylhexyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-hydroxy-, (1R)-1-methylhexyl ester

• Inchi： 1S/C14H20O3/c1-3-4-5-6-11(2)17-14(16)12-7-9-13(15)10-8-12/h7-11,15H,3-6H2,1-2H3/t11-/m1/s1
• InChI Key： VNEQZXWAINGMGB-LLVKDONJSA-N
• SMILES： C(O[C@H](C)CCCCC)(=O)C1=CC=C(O)C=C1

Computed Properties

• Exact Mass: 236.1413

Experimental Properties

• Density: 1.049±0.06 g/cm3(Predicted)
• Boiling Point: 347.9±15.0 °C(Predicted)
• PSA: 46.53
• pka: 8.18±0.15(Predicted)